Cas no 247113-95-7 (Benzeneacetic acid,2,3-difluoro-4-(trifluoromethyl)-)

• Product Name: Benzeneacetic acid,2,3-difluoro-4-(trifluoromethyl)-
• CAS No: 247113-95-7
• MF: C₉H₅F₅O₂
• MW: 240.126820325851
• MDL: MFCD00236268
• CID: 252788
• PubChem ID: 2737084
• Update Time: 2025-04-19

Benzeneacetic acid,2,3-difluoro-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2,3-difluoro-4-(trifluoromethyl)-
• 2,3-Difluoro-4-(trifluoroMethyl)phenylacetic acid
• AC1MC6RB
• AG-E-74123
• CTK4F4217
• KB-225087
• PC9327
• SBB099222
• SureCN3648899
• 2-(2,3-Difluoro-4-(trifluoromethyl)phenyl)acetic acid
• MFCD00236268
• Benzeneacetic acid, 2,3-difluoro-4-(trifluoromethyl)-
• FIEZAAANOPOSLH-UHFFFAOYSA-N
• 2-(2,3-Difluoro-4-(trifluoromethyl)phenyl)aceticacid
• SCHEMBL3648899
• A817456
• DTXSID00371823
• 2,3-Difluoro-4-(trifluoromethyl)phenylaceticacid
• (2,3-difluoro-4-trifluoromethyl-phenyl)-acetic acid
• 247113-95-7
• 2-[2,3-difluoro-4-(trifluoromethyl)phenyl]acetic Acid

• MDL： MFCD00236268
• Inchi： 1S/C9H5F5O2/c10-7-4(3-6(15)16)1-2-5(8(7)11)9(12,13)14/h1-2H,3H2,(H,15,16)
• InChI Key： FIEZAAANOPOSLH-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(F)(F)F)C=CC=1CC(=O)O)F

Computed Properties

• Exact Mass: 240.02095
• Monoisotopic Mass: 240.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 261.1±35.0 °C at 760 mmHg
• Flash Point: 111.7±25.9 °C
• PSA: 37.3
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Benzeneacetic acid,2,3-difluoro-4-(trifluoromethyl)- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)